Cas no 11121-32-7 (Meloxicam)

Meloxicam Properties

Names and Identifiers

• Meloxicam
• MEPARTRICIN
• S-160
• Methyl (19E,21E,23E,25E,27E,29E,31E)-33-[(2R,3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-1,3,5,7,9,13,37-heptahydroxy-17-[5-hydroxy-7-[4-(methylamino)phenyl]-7-oxoheptan-2-yl]-18-methyl-11,15-dioxo-16,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,23,25,27,29,31-heptaene-36-carboxylate
• NCGC00095053-01
• DSSTox_RID_81212
• Pharmakon1600-01503432
• CCG-40262
• DSSTox_GSID_45900
• Spectrum5_001711
• DSSTox_CID_25900
• SCHEMBL8422822
• 62534-68-3
• AB00053384_02
• Tox21_111405
• CAS-11121-32-7
• Methyl (19E,21E,23Z,25Z,27E,29E,31E)-33-[(2R,3S,4S,5S,6R)-4-amino-3,5-dihydroxy-6-methyloxan-2-yl]oxy-1,3,5,7,9,13,37-heptahydroxy-17-[5-hydroxy-7-[4-(methylamino)phenyl]-7-oxoheptan-2-yl]-18-methyl-11,15-dioxo-16,39-dioxabicyclo[33.3.1]nonatriaconta-19,21,23,25,27,29,31-heptaene-36-carboxylate
• HMS2094O21
• HMS1922C20
• SPECTRUM1503432
• NSC760091
• 11121-32-7
• SBI-0052887.P002
• BSPBio_002366
• +Expand

• InChIKey： ZRVUJXDFFKFLMG-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H13N3O4S2/c1-8-7-15-14(22-8)16-13(19)11-12(18)9-5-3-4-6-10(9)23(20,21)17(11)2/h3-7,18H,1-2H3,(H,15,16,19)
• SMILES： CC1=CN=C(NC(C2=C(O)C3C=CC=CC=3S(=O)(=O)N2C)=O)S1

Computed Properties

• Exact Mass: 1126.58000
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 21
• Rotatable Bond Count: 12
• Monoisotopic Mass: 1140.59812858g/mol
• Heavy Atom Count: 81
• Complexity: 2140
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 14
• Defined Bond Stereocenter Count: 7
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 355Ų

Experimental Properties

• LogP: 3.65630
• PSA: 368.77000